Z-Gly-gly-gly-onp
Overview
Description
Scientific Research Applications
Enzyme Catalysis and Inhibition Studies
Z-Gly-gly-gly-onp has been used in studies investigating the mechanism of zymogen catalysis. For example, trypsinogen and chymotrypsinogen have been shown to hydrolyze p-nitrophenyl esters of several peptides including Z-Gly-gly-gly-onp. These studies contribute to understanding how the catalytic site in zymogens is distorted and reduced in effectiveness, providing insights into enzyme function and regulation (Lonsdale-Eccles, Neurath, & Walsh, 1978).
Additionally, Z-Gly-gly-gly-onp and related compounds have been used to study enzyme inhibitors. For instance, N-Benzyloxycarbonyl-Gly-Pro-diazomethyl ketone (Z-Gly-Pro-CHN2) has been synthesized and tested as an inhibitor of the post-proline cleaving enzyme, revealing its potential as a specific inhibitor for this enzyme (Knisatschek & Bauer, 1986).
Protein and Peptide Structure Analysis
Z-Gly-gly-gly-onp has been instrumental in the study of peptide structures. Raman and infrared spectroscopy studies on peptides, including Z-Gly-lPro-Gly-Gly-OMe, have provided insights into the conformation and normal modes of vibrations of peptides, enhancing our understanding of peptide chemistry and biochemistry (Lagant, Vergoten, Fleury, & Loucheux-Lefebvre, 1984).
Metal-Organic Framework Studies
In the realm of materials science, peptides including Z-Gly-gly-gly-onp have been utilized in the synthesis and analysis of metal-organic frameworks (MOFs). Studies have demonstrated the enhanced stability in peptide-based porous materials, with [Zn(Gly-Thr)(2)] behaving as a robust porous metal-organic framework thanks to the rigidity introduced by the sequence of amino acids in the dipeptide (Martı́-Gastaldo et al., 2012).
Fertilization and Cellular Adhesion Studies
Z-Gly-gly-gly-onp-related sequences have been studied in the context of fertilization and cellular adhesion. For instance, the Arg-Gly-Asp (RGD) sequence, closely related to Z-Gly-gly-gly-onp, plays a role in sperm-oolemmal adhesion and egg penetration, indicating its significance in mammalian fertilization processes (Bronson & Fusi, 1990).
properties
IUPAC Name |
(4-nitrophenyl) 2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]acetate |
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| Source | PubChem | |
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InChI |
InChI=1S/C20H20N4O8/c25-17(22-12-19(27)32-16-8-6-15(7-9-16)24(29)30)10-21-18(26)11-23-20(28)31-13-14-4-2-1-3-5-14/h1-9H,10-13H2,(H,21,26)(H,22,25)(H,23,28) |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNKXEWJFZXDHIG-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NCC(=O)NCC(=O)NCC(=O)OC2=CC=C(C=C2)[N+](=O)[O-] |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O8 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Z-Gly-gly-gly-onp | |
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